Cas no 7605-54-1 (methyl trans-2-methylcyclohexanecarboxylate)

• Product Name: methyl trans-2-methylcyclohexanecarboxylate
• CAS No: 7605-54-1
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 982363
• PubChem ID: 111312
• Update Time: 2025-04-20

methyl trans-2-methylcyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• methyl trans-2-methylcyclohexanecarboxylate
• methyl (1R,2R)-2-methylcyclohexane-1-carboxylate
• AI3-33519
• Cyclohexanecarboxylic acid, 2-methyl-, methyl ester, trans-
• methyl (1R,2R)-2-methylcyclohexanecarboxylate
• DTXSID70226952
• EINECS 231-517-1
• SCHEMBL15866019
• 7605-54-1
• NS00037754

• Inchi： 1S/C9H16O2/c1-7-5-3-4-6-8(7)9(10)11-2/h7-8H,3-6H2,1-2H3/t7-,8-/m1/s1
• InChI Key： OKLPIZJSDADMHA-HTQZYQBOSA-N
• SMILES： O(C)C([C@@H]1CCCC[C@H]1C)=O

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters